Cas no 612-01-1 (1-methyl-1,3-diphenylurea)

• Product Name: 1-methyl-1,3-diphenylurea
• CAS No: 612-01-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 954104
• PubChem ID: 95126
• Update Time: 2025-04-19

1-methyl-1,3-diphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,3-diphenylurea
• 3-Methyl-1,3-diphenylurea
• AC1L3TMR
• AC1Q3VTQ
• AE-641
• Carbanilide, N-methyl-
• N,N'-diphenyl-N-methylurea
• N-methylcarbanilide
• N-methyl-Carbanilide
• N-Methyl-N,N'-diphenylharnstoff
• N-Methyl-N,N'-diphenylurea
• NSC19640
• Urea, N-methyl-N,N'-diphenyl-
• Carbanilide, N-methyl- (8CI)
• STL061097
• 2ZJV2SA3SE
• AE-641/30147001
• NSC-19640
• SCHEMBL2512409
• 612-01-1
• Methyldiphenylharnstoff
• UNII-2ZJV2SA3SE
• NSC 19640
• DTXSID50210096
• AKOS000498123

• Inchi： 1S/C14H14N2O/c1-16(13-10-6-3-7-11-13)14(17)15-12-8-4-2-5-9-12/h2-11H,1H3,(H,15,17)
• InChI Key： RLGZENVXTXVWJN-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3

Experimental Properties

• Density: 1.201
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.662
• PSA: 32.34
• LogP: 3.42790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas